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Compound of Interest

Compound Name: LH10

Cat. No.: B15623763 Get Quote

This guide provides researchers, scientists, and formulation professionals with technical

support for using Borchers® LH 10, a tin catalyst for water-based two-component polyurethane

systems.

Frequently Asked Questions (FAQs)
Q1: What is Borchers® LH 10 and what are its primary applications?

Borchers® LH 10 is a tin catalyst specifically designed for water-based two-component (2K)

polyurethane coatings.[1] It is a 10% aqueous emulsion of an organic metal compound,

Dibutyltin dilaurate (DBTL).[1] Its primary function is to accelerate the cross-linking process in

these systems.[1][2]

Key applications include:

Aqueous two-component polyurethane coatings[1][2]

High-gloss coatings[1][2]

The benefits of using Borchers® LH 10 include improved drying time, enhanced scratch

resistance, increased hardness, and better mechanical persistence of the final coating.[1][2]

Q2: What are the recommended solvents or dispersion media for Borchers® LH 10?
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Borchers® LH 10 is supplied as a water-based emulsion and is intended for use in aqueous

systems.[1] Therefore, the primary dispersion medium is water. For solvent-based systems, a

different catalyst, Borchi® Kat 28, is recommended.[1]

Q3: How should Borchers® LH 10 be incorporated into a formulation?

It is recommended to add Borchers® LH 10 to the grinding process of the base component of

the formulation.[2]

Q4: What is the recommended dosage for Borchers® LH 10?

The recommended dosage is approximately 0.4% to 0.6% based on the solid content of the

binder.[1][2] However, it is crucial to determine the precise dosage through preliminary trials for

each specific formulation.[1][2]

Q5: What are the storage and handling guidelines for Borchers® LH 10?

Storage Temperature: Store between 5 and 30 °C.[2]

Protection: Protect from weathering and frost.[2]

Handling: Once opened, containers should be resealed immediately after use.[2]

Safety: For detailed safety information, please refer to the product's safety data sheet (SDS).

[1][2]

Troubleshooting Guide
Issue 1: Poor or Slow Curing of the Polyurethane System
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Possible Cause Recommended Action

Incorrect Dosage

The concentration of LH 10 is critical. Verify that

the dosage is within the recommended range of

0.4 – 0.6% of the binder's solid content.[1][2]

Conduct a dosage ladder study to determine the

optimal concentration for your specific system.

Incompatibility with Formulation Components

Although designed for aqueous systems, other

components in your formulation might interfere

with the catalyst's activity. Review the

compatibility of all resins, and additives.

Low Ambient Temperature

Curing of polyurethane systems is temperature-

dependent. Ensure the curing environment

meets the temperature specifications of your

formulation.

Issue 2: Reduced Gloss or Surface Defects in the Final Coating

Possible Cause Recommended Action

Improper Dispersion

Ensure that the LH 10 is added during the

grinding of the base component for uniform

distribution.[2] Inadequate mixing can lead to

localized high concentrations and surface

defects.

Phase Separation or Incompatibility

As an aqueous emulsion, LH 10's stability can

be affected by other formulation components.

Observe the formulation for any signs of

instability, such as phase separation, after

adding the catalyst.

Data Presentation
Table 1: Physical Characteristics of Borchers® LH 10
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Property Value

Appearance
10% aqueous emulsion of an organic metal

compound (DBTL)[1]

Metal Content (Sn) 1.8 %[1][2]

Density 1.01 g/cm³ (at 20°C)[1][2]

Media Water-based[1]

Experimental Protocols
Protocol: Determining Optimal Dosage of Borchers® LH 10

Preparation of Master Batch: Prepare a master batch of your polyurethane base formulation

without the catalyst.

Sample Preparation: Divide the master batch into a series of smaller, equal-volume samples

(e.g., 5 samples of 100g each).

Dosage Ladder: Create a dosage ladder by adding varying amounts of Borchers® LH 10 to

each sample. For example:

Sample 1: 0.2% LH 10

Sample 2: 0.4% LH 10

Sample 3: 0.6% LH 10

Sample 4: 0.8% LH 10

Sample 5 (Control): No catalyst

Note: Percentages are based on the solid content of the binder.

Homogenization: Thoroughly mix each sample to ensure uniform dispersion of the catalyst.

Application: Apply the catalyzed formulations to a standard substrate.
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Curing and Evaluation: Allow the samples to cure under controlled and identical conditions.

Evaluate key properties at regular intervals (e.g., tack-free time, hardness development,

gloss).

Analysis: Compare the results to identify the optimal catalyst concentration that provides the

desired curing profile and final film properties.

Visualizations
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Troubleshooting Workflow for LH10

Start: Curing Issue Identified

Is Dosage Correct?
(0.4-0.6% on solid binder)

Action: Adjust Dosage & Retest

No

Is Curing Temperature
 within Spec?

Yes

End: Issue Resolved

Action: Adjust Curing Temperature

No

Review Formulation
 for Incompatibilities

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for LH10 curing issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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